N-[1-methyl-3-(trifluoromethyl)-5-thieno[2,3-c]pyrazolyl]carbamic acid (4-fluorophenyl)methyl ester

• IUPAC Name: (4-fluorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazol-5-yl]carbamate
• InChI: InChI=1S/C15H11F4N3O2S/c1-22-13-10(12(21-22)15(17,18)19)6-11(25-13)20-14(23)24-7-8-2-4-9(16)5-3-8/h2-6H,7H2,1H3,(H,20,23)
• InChI Key: GZHBVHDXEFDKJL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)NC(=O)OCC3=CC=C(C=C3)F)C(=N1)C(F)(F)F
• Molecular Formula: C15H11F4N3O2S
• Molecular Weight: 373.3 g/mol
• CAS No.: 866143-87-5

Description

N-[1-methyl-3-(trifluoromethyl)-5-thieno[2,3-c]pyrazolyl]carbamic acid (4-fluorophenyl)methyl ester is a carboxylic ester. It derives from a benzyl alcohol.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound N-[1-methyl-3-(trifluoromethyl)-5-thieno[2,3-c]pyrazolyl]carbamic acid (4-fluorophenyl)methyl ester has been utilized in the synthesis of various heterocyclic compounds, displaying its versatility in organic chemistry. For instance, Haider et al. (2005) demonstrated its use in creating novel methyl 4-amino-3-methyl-1-phenyl-1H-thieno [2,3-c]pyrazole-5-carboxylates and their subsequent transformation into other heterocycles, indicating the compound's role in the synthesis of complex organic structures (Haider et al., 2005).

Applications in Photovoltaic and Electronic Devices

• The compound has found applications in the field of materials science, particularly in the development of photovoltaic devices. Li et al. (2010) used derivatives of this compound in the synthesis of polymers for photovoltaic applications. Their research highlights the potential of such compounds in enhancing the efficiency and functionality of solar cells, indicating a promising avenue for renewable energy technologies (Li et al., 2010).

Biological and Antimicrobial Activities

• The biological activity of compounds derived from this compound has been explored in various studies. For example, Aly (2016) synthesized a range of heterocyclic compounds based on a thieno[3,2-c]pyrazole derivative of this compound, which showed moderate to high antimicrobial activity against a range of microorganisms (Aly, 2016). This indicates potential applications in the development of new antimicrobial agents.

Synthesis of Insecticides

• The compound has been utilized in the synthesis of potential insecticides. Kay et al. (1970) described the use of derivatives of this compound in creating carbamic esters with insecticidal properties (Kay et al., 1970). This demonstrates its utility in the agricultural sector for pest control.

Exploration in Cancer Research

• Research by Liu et al. (2016) involved the synthesis of derivatives of this compound and their evaluation for antitumor activities. The study found that these derivatives exhibited significant inhibition of the proliferation of some cancer cell lines, suggesting potential applications in cancer research and therapy (Liu et al., 2016).